Cas no 522602-05-7 (tert-butyl N-4-(2-azidoethyl)phenylcarbamate)

• Product Name: tert-butyl N-4-(2-azidoethyl)phenylcarbamate
• CAS No: 522602-05-7
• MF: C₁₃H₁₈N₄O₂
• MW: 262.307622432709
• MDL: MFCD32174370
• CID: 1576779
• PubChem ID: 85828464
• Update Time: 2025-10-25

tert-butyl N-4-(2-azidoethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [4-(2-azidoethyl)phenyl]-, 1,1-dimethylethyl ester
• tert-butyl N-4-(2-azidoethyl)phenylcarbamate
• 522602-05-7
• AKOS040694860
• tert-butyl N-[4-(2-azidoethyl)phenyl]carbamate
• SCHEMBL24723482
• EN300-329203

• MDL： MFCD32174370
• Inchi： 1S/C13H18N4O2/c1-13(2,3)19-12(18)16-11-6-4-10(5-7-11)8-9-15-17-14/h4-7H,8-9H2,1-3H3,(H,16,18)
• InChI Key： GCACLSJUCPFFHG-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)CCN=[N+]=[N-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.14314
• Monoisotopic Mass: 262.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52.7Ų

Experimental Properties

• PSA: 87.09

Additional information on tert-butyl N-4-(2-azidoethyl)phenylcarbamate

tert-butyl N-4-(2-azidoethyl)phenylcarbamate: A Comprehensive Overview

tert-butyl N-4-(2-azidoethyl)phenylcarbamate (CAS No. 522602-05-7) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a tert-butyl group with a phenylcarbamate moiety substituted by an azidoethyl group. The azide functional group in this compound plays a pivotal role in its reactivity and potential applications, particularly in click chemistry and bioconjugation reactions.

Recent studies have highlighted the versatility of tert-butyl N-4-(2-azidoethyl)phenylcarbamate in various chemical transformations. For instance, researchers have explored its use as a precursor for synthesizing bioactive molecules, leveraging the azide group for [3+2] cycloaddition reactions with alkenes or alkynes. This approach has been instrumental in developing novel drug candidates with improved pharmacokinetic profiles. The phenylcarbamate backbone also contributes to the compound's stability, making it suitable for large-scale synthesis processes.

The synthesis of tert-butyl N-4-(2-azidoethyl)phenylcarbamate typically involves multi-step reactions, starting from readily available starting materials such as 4-amino phenol and tert-butyl chloroformate. The introduction of the azide group is often achieved through nucleophilic substitution or coupling reactions, ensuring high yields and purity. Advanced purification techniques, including chromatography and crystallization, are employed to isolate the final product, ensuring its quality for downstream applications.

In terms of biological activity, tert-butyl N-4-(2-azidoethyl)phenylcarbamate has shown promise in modulating enzyme activity and cellular signaling pathways. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation and cancer progression. Furthermore, the compound's azide group enables its use in bioorthogonal reactions, allowing researchers to study protein-protein interactions and post-translational modifications in living systems.

One of the most exciting developments involving tert-butyl N-4-(2-azidoethyl)phenylcarbamate is its application in drug delivery systems. By incorporating this compound into polymer-based nanoparticles or liposomes, scientists have achieved targeted drug delivery with enhanced efficacy and reduced side effects. The azide functionality also facilitates click chemistry-based surface modifications, enabling the creation of stimuli-responsive drug carriers that release their cargo under specific conditions.

From a structural perspective, tert-butyl N-4-(2-azidoethyl)phenylcarbamate exhibits a unique balance between rigidity and flexibility. The tert-butyl group provides steric bulk, while the phenyl ring introduces aromatic stability. The azide group, being highly reactive, serves as a versatile handle for further functionalization. This combination makes the compound an attractive building block for constructing complex molecular architectures.

Looking ahead, ongoing research aims to optimize the synthesis of tert-butyl N-4-(2-azidoethyl)phenylcarbamate to enhance its scalability and reduce production costs. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation, are being explored to align with sustainable development goals. Additionally, efforts are underway to investigate the compound's long-term biocompatibility and toxicity profiles to ensure its safe use in therapeutic applications.

In conclusion, tert-butyl N-4-(2-azidoethyl)phenylcarbamate (CAS No. 522602-05-7) stands out as a valuable tool in modern organic chemistry and pharmacology. Its unique structure, reactivity, and versatility continue to drive innovative research across diverse fields. As advancements in synthetic methods and biological applications unfold, this compound is poised to play an increasingly important role in the development of next-generation therapeutics and materials.